N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H13BrCl2N2O2/c18-11-1-6-15(14(20)8-11)21-17(24)10-7-16(23)22(9-10)13-4-2-12(19)3-5-13/h1-6,8,10H,7,9H2,(H,21,24)
• InChI Key: CDYRWBSYDKSVDA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NC3=C(C=C(C=C3)Br)Cl
• Molecular Formula: C17H13BrCl2N2O2
• Molecular Weight: 428.1 g/mol

Description

N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as BCTC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCTC belongs to the class of compounds known as transient receptor potential (TRP) channel antagonists and has been found to exhibit potent inhibitory effects on TRPV1, a subtype of TRP channels.

Mechanism of Action

N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide exerts its pharmacological effects by inhibiting TRPV1, which is a non-selective cation channel that is widely expressed in sensory neurons. TRPV1 is activated by various stimuli, including heat, protons, and capsaicin, and is known to play a key role in pain and inflammation. N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide binds to a specific site on TRPV1 and prevents its activation, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to exhibit potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been found to reduce hyperalgesia and allodynia, which are common symptoms of chronic pain. N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to be well-tolerated in animal studies and does not exhibit any significant toxicity.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide is a potent and selective TRPV1 antagonist that can be used to study the role of TRPV1 in various physiological and pathological processes. It has been shown to exhibit robust pharmacological effects in animal models of pain and inflammation, making it a useful tool for preclinical studies. However, N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide has some limitations, including its poor solubility in aqueous solutions and its potential off-target effects on other TRP channels.

Future Directions

There are several future directions for research on N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide and TRPV1. One area of interest is the development of more potent and selective TRPV1 antagonists for the treatment of pain and inflammation. Another area of interest is the study of the role of TRPV1 in other physiological processes, such as thermoregulation and metabolism. Finally, there is growing interest in the use of TRPV1 antagonists for the treatment of various diseases, including cancer and metabolic disorders.

Scientific Research Applications

N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been found to exhibit potent inhibitory effects on TRPV1, which is a key mediator of pain and inflammation. N-(4-bromo-2-chlorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide has also been shown to exhibit anti-inflammatory effects in animal models of arthritis and colitis.